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The phosphatidylinositol-3-kinase (PI3K)/AKT/mammalian target of rapamycin (mTOR) pathway is a

crucial signaling cascade frequently hyperactivated in many cancers. It regulates essential cellular functions

like growth, proliferation, survival, and metabolism [1] [2]. Inhibiting this pathway is a well-established anti-

cancer strategy [1].

The following diagram illustrates the core components of this pathway and the points where different classes

of inhibitors act.
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PI3K inhibitors are categorized based on their target specificity [1]:

Inhibitor Class Target Examples Mentioned in Literature

Pan-PI3K Inhibitors All four Class I PI3K isoforms (α,

β, δ, γ)

Copanlisib, Buparlisib, Pilaralisib,

Pictilisib [1]

Isoform-Specific
Inhibitors

A single PI3K isoform Various drugs in development [1]

Dual PI3K/mTOR
Inhibitors

PI3K and mTOR complexes LY3023414 [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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